Cas no 1354714-64-9 (2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid)

• Product Name: 2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid
• CAS No: 1354714-64-9
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 5463225
• Update Time: 2025-06-11

2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid Chemical and Physical Properties

Names and Identifiers

• Z2236522434
• 2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid
• 2-{[2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl]sulfanyl}acetic acid

• Inchi： 1S/C8H9NO4S/c10-6-1-2-7(11)9(6)3-4-14-5-8(12)13/h1-2H,3-5H2,(H,12,13)
• InChI Key： PSHDGTZHKLEASM-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 215.02522894 g/mol
• Monoisotopic Mass: 215.02522894 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 215.23
• XLogP3: -0.3
• Topological Polar Surface Area: 100

Additional information on 2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid

Recent Advances in the Study of 2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid (CAS: 1354714-64-9)

The compound 2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid (CAS: 1354714-64-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in various biological systems. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of investigation has been the role of 2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid in modulating cellular redox processes. The compound's thioether linkage and pyrrole-dione moiety suggest potential antioxidant properties, which have been explored in the context of oxidative stress-related diseases. Recent in vitro studies have demonstrated its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage, making it a promising candidate for further development in neurodegenerative and cardiovascular diseases.

In addition to its antioxidant properties, researchers have investigated the compound's potential as a building block for drug design. Its bifunctional nature allows for conjugation with various pharmacophores, enabling the creation of novel hybrid molecules with enhanced biological activity. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid, which exhibited improved pharmacokinetic profiles and target specificity compared to the parent compound.

Another significant advancement has been the development of more efficient synthetic routes for 2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid. Traditional methods often yielded low purity and required multiple purification steps, but recent innovations in green chemistry have led to improved yields and reduced environmental impact. A team at the University of Cambridge recently published a one-pot synthesis method that reduces waste generation while maintaining high enantiomeric purity, addressing a critical challenge in the large-scale production of this compound.

Looking ahead, the potential applications of 2-[[2-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]thio]acetic acid continue to expand. Ongoing clinical trials are evaluating its efficacy as an adjuvant therapy in combination with existing treatments for various conditions. Furthermore, its unique chemical properties make it a valuable tool in chemical biology for probing protein-ligand interactions and studying enzyme mechanisms. As research progresses, this compound is poised to make significant contributions to both fundamental science and therapeutic development in the chemical biology and pharmaceutical fields.